Cas no 1361500-97-1 (2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 1361500-97-1
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933422
• Update Time: 2025-06-09

2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(8(11)12)3-13-6(2-10)7(4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： VGIYDOLGKDPBPD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=C(C)C(C(F)F)=CN=1

Computed Properties

• Exact Mass: 235.0211625 g/mol
• Monoisotopic Mass: 235.0211625 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 235.61

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

Research Brief on 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid (CAS: 1361500-97-1)

2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS: 1361500-97-1) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the design of novel pharmaceuticals, with a focus on its structural versatility and reactivity.

One of the primary research areas involving this compound is its role in the synthesis of agrochemicals and pharmaceuticals. The presence of both chloromethyl and difluoromethyl groups on the pyridine ring makes it a valuable building block for introducing these functional groups into more complex molecules. Recent publications highlight its use in the development of fungicides and herbicides, where the difluoromethyl group enhances the bioactivity and metabolic stability of the final products.

In the pharmaceutical sector, 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid has been investigated as a precursor for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to introduce specific functional groups at precise positions on the pyridine ring allows for the fine-tuning of inhibitor potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative disorders.

The compound's chemical reactivity has also been a subject of recent research. Its chloromethyl group is highly reactive, enabling facile nucleophilic substitution reactions, while the difluoromethyl group contributes to the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for further derivatization. A recent patent application (WO2023056789) describes the use of this compound in the synthesis of novel antiviral agents, specifically targeting RNA-dependent RNA polymerases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid. Recent advancements in flow chemistry and catalytic processes have addressed some of these issues, as reported in a 2024 study in Organic Process Research & Development. The study highlights the use of continuous-flow reactors to improve yield and reduce byproduct formation, paving the way for more efficient industrial-scale production.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS: 1361500-97-1) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile intermediate for the development of new bioactive molecules. Ongoing research is expected to further expand its applications, particularly in the design of targeted therapies for complex diseases.